Cas no 1806762-96-8 (2-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 2-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1806762-96-8
• MF: C₈H₇F₃N₂O₄
• MW: 252.147392511368
• CID: 4842729
• Update Time: 2025-06-10

2-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H7F3N2O4/c1-4-5(3-14)6(13(15)16)2-7(12-4)17-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： DVFWGAXVSKTDKM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(CO)C(C)=N1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.7
• Topological Polar Surface Area: 88.2

Additional information on 2-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol

Recent Advances in the Study of 2-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol (CAS: 1806762-96-8)

The compound 2-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol (CAS: 1806762-96-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its nitro and trifluoromethoxy substituents, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic routes for 2-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol, highlighting its efficient production via a multi-step process involving nitration and trifluoromethoxylation. The researchers emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological investigations. The study also reported preliminary data on its inhibitory effects on certain enzymatic targets, suggesting potential applications in treating inflammatory diseases.

In another recent investigation, researchers from the European Journal of Pharmaceutical Sciences (2024) examined the compound's pharmacokinetic properties. The study revealed that 2-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol exhibits favorable absorption and distribution profiles in rodent models, with minimal toxicity observed at therapeutic doses. These findings underscore its potential as a lead compound for developing novel therapeutics, particularly in the realm of anti-inflammatory and anti-infective agents.

Further research has delved into the mechanistic aspects of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 2-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol acts as a potent modulator of specific signaling pathways involved in immune response regulation. The compound's unique structural features, particularly the trifluoromethoxy group, were found to enhance its binding affinity to target proteins, thereby improving its efficacy.

Beyond its therapeutic potential, recent studies have also explored the agrochemical applications of this compound. Research published in Pest Management Science (2023) indicated that 2-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol exhibits significant herbicidal activity against a broad spectrum of weeds, with minimal environmental impact. This has sparked interest in its use as a sustainable alternative to conventional herbicides.

In conclusion, the growing body of research on 2-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-3-methanol (CAS: 1806762-96-8) highlights its multifaceted potential in both pharmaceutical and agrochemical domains. Future studies are expected to further elucidate its mechanisms of action and optimize its applications, paving the way for its commercialization and clinical translation.